![molecular formula C14H21Cl2NO B1426335 3-{2-[(4-Chlorobenzyl)oxy]ethyl}piperidine hydrochloride CAS No. 1220017-86-6](/img/structure/B1426335.png)
3-{2-[(4-Chlorobenzyl)oxy]ethyl}piperidine hydrochloride
Overview
Description
“3-{2-[(4-Chlorobenzyl)oxy]ethyl}piperidine hydrochloride” is a chemical compound with the CAS Number: 1220033-10-2. It has a molecular weight of 262.18 and its IUPAC name is 3-[(4-chlorobenzyl)oxy]piperidine hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H16ClNO.ClH/c13-11-5-3-10(4-6-11)9-15-12-2-1-7-14-8-12;/h3-6,12,14H,1-2,7-9H2;1H . This indicates the presence of a piperidine ring, a chlorobenzyl group, and an ethyl group in the structure.Physical And Chemical Properties Analysis
This compound is a solid at room temperature. It should be stored in a sealed container in a dry environment . The molecular formula of the compound is C12H17Cl2NO .Scientific Research Applications
Antimicrobial and Antioxidant Applications
Research has shown that compounds synthesized using chlorobenzyl and piperidine moieties exhibit significant antimicrobial and antioxidant activities. For instance, ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate synthesized through Knoevenagel condensation reaction exhibited in vitro antimicrobial and antioxidant susceptibilities, providing a potential pathway for developing new antimicrobial agents (Kumar et al., 2016).
CCR5 Antagonist for HIV-1 Infection Prevention
Another significant application is the synthesis of novel non-peptide CCR5 antagonists, such as N-【1-{ 5-bromo-2-[( 4-chlorobenzyl) oxy]benzyl} piperidin-4-yl】-N-ethylbenzamide, for use in preventing human HIV-1 infection. This highlights the potential for compounds with chlorobenzyl and piperidine structures in therapeutic interventions against HIV (Bi, 2015).
Structural and Molecular Characterization
Studies also delve into the structural and molecular characterization of similar compounds, which are crucial for understanding the properties and potential applications of these chemicals in various fields, including pharmaceuticals and materials science. For example, the crystal and molecular structure of 4-carboxypiperidinium chloride has been characterized, providing insights into the conformation and potential uses of related piperidine compounds (Szafran et al., 2007).
Synthesis of Novel Compounds
The synthesis of novel compounds involving chlorobenzyl and piperidine, such as the preparation and characterization of N-allyl-N-(1-(5-bromo-2-((4-chlorobenzyl)oxy)benzyl)piperidin-4-yl)-4-chlorobenzamide, showcases the chemical versatility and potential for developing new therapeutic agents or materials with specific properties (Bi, 2014).
Safety and Hazards
properties
IUPAC Name |
3-[2-[(4-chlorophenyl)methoxy]ethyl]piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20ClNO.ClH/c15-14-5-3-13(4-6-14)11-17-9-7-12-2-1-8-16-10-12;/h3-6,12,16H,1-2,7-11H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIDFTPATDMSVBN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)CCOCC2=CC=C(C=C2)Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21Cl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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